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Abstract
This technical guide provides a detailed overview of 4-Chloro-3-ethyl-1H-indole, a substituted

indole of interest in synthetic and medicinal chemistry. As this compound is not readily available

commercially and a specific CAS number has not been assigned, this document focuses on its

predicted identifiers, plausible synthetic routes, expected spectroscopic and physicochemical

properties, and potential applications based on the established chemistry of related indole

derivatives. This guide is intended to serve as a foundational resource for researchers

interested in the synthesis and evaluation of this and similar novel indole structures.

Introduction: The Significance of the Indole Scaffold
Indole and its derivatives are a cornerstone of heterocyclic chemistry, forming the structural

core of numerous natural products, pharmaceuticals, and functional materials.[1][2] The indole

nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically

active compounds, including anti-cancer agents, antimicrobials, and anti-inflammatory drugs.[1]

[3] The strategic placement of substituents on the indole ring allows for the fine-tuning of its

electronic and steric properties, which in turn modulates its biological activity. The introduction
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of a halogen, such as chlorine, at the 4-position and an alkyl group, such as ethyl, at the 3-

position is anticipated to confer unique chemical and biological characteristics, making 4-
Chloro-3-ethyl-1H-indole a compelling target for synthesis and investigation.

Chemical Identifiers and Physicochemical
Properties
Given the absence of a registered CAS number for 4-Chloro-3-ethyl-1H-indole, its identifiers

and properties are predicted based on its chemical structure.

Identifier Value

IUPAC Name 4-Chloro-3-ethyl-1H-indole

Molecular Formula C₁₀H₁₀ClN

Molecular Weight 179.65 g/mol

Canonical SMILES CCC1=C(C2=CC=CC(Cl)=C2N1)

InChI
InChI=1S/C10H10ClN/c1-2-7-6-11-10-5-3-4-

9(12)8(7)10/h3-6,11H,2H2,1H3

InChIKey
Predicted: A unique key would be generated

upon database entry.

CAS Number Not Assigned

Predicted Appearance Off-white to light brown solid

Predicted Solubility
Soluble in organic solvents such as ethanol,

methanol, and dichloromethane.

Proposed Synthetic Pathways
The synthesis of 4-Chloro-3-ethyl-1H-indole can be approached through established indole

synthetic methodologies. The Fischer indole synthesis is a robust and versatile method for the

preparation of substituted indoles.[4][5]

Fischer Indole Synthesis
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This classical approach involves the acid-catalyzed reaction of a substituted phenylhydrazine

with a ketone or aldehyde.[4] For the synthesis of 4-Chloro-3-ethyl-1H-indole, the logical

starting materials would be (3-chlorophenyl)hydrazine and 2-butanone.

Reaction Scheme:

Reactants

Product

(3-Chlorophenyl)hydrazine

Hydrazone Intermediate

+

2-Butanone + 4-Chloro-3-ethyl-1H-indole

Acid Catalyst (e.g., H₂SO₄, PPA)
[3,3]-Sigmatropic Rearrangement

-NH₃

Key Reactions

4-Chloro-3-ethyl-1H-indole

Electrophilic Substitution
(e.g., at N1, C2)

N-Deprotonation
(with strong base) Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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